Cas no 2171437-05-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid
• CAS No: 2171437-05-9
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5766456
• PubChem ID: 165549805
• Update Time: 2025-10-29

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1486505
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-hydroxy-2-methylpropanoic acid
• 2171437-05-9
• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid

• Inchi： 1S/C23H26N2O6/c1-3-19(20(26)24-13-23(2,30)21(27)28)25-22(29)31-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19,30H,3,12-13H2,1-2H3,(H,24,26)(H,25,29)(H,27,28)/t19-,23?/m0/s1
• InChI Key： PGRFFBQIBDEISF-HSTJUUNISA-N
• SMILES： O(C(N[C@H](C(NCC(C(=O)O)(C)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 125Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic Acid: A Comprehensive Overview

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-hydroxy-2-methylpropanoic acid is a highly specialized compound with the CAS registry number 2171437-05-9. This compound is of significant interest in the fields of organic chemistry, biochemistry, and pharmaceutical research due to its unique structural features and potential applications in drug design and synthesis. The molecule incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is widely recognized in peptide synthesis for its role as a protecting group. The presence of this group, along with the stereochemistry at the second carbon atom (denoted by the (S) configuration), makes this compound a valuable tool in modern chemical research.

The structure of 3-(2S)-2-(Fmoc-amino)butanamido-2-hydroxy-2-methylpropanoic acid is characterized by a central chiral carbon atom bonded to an Fmoc-amino group, a hydroxyl group, and two methyl groups. This configuration imparts unique steric and electronic properties to the molecule, making it suitable for various applications. Recent studies have highlighted its potential in the development of enantioselective catalysts, where its chiral center plays a pivotal role in inducing asymmetry in chemical reactions. Additionally, its compatibility with standard peptide coupling reagents has made it a valuable substrate for exploring novel synthetic pathways in medicinal chemistry.

One of the most notable advancements involving this compound is its use in the synthesis of complex biomolecules. Researchers have employed it as a building block for constructing peptide-based drugs with enhanced pharmacokinetic profiles. For instance, its ability to form stable amide bonds under mild conditions has facilitated the construction of bioactive peptides with improved stability and bioavailability. Furthermore, its stereochemical integrity has been leveraged in the development of enantiomerically pure compounds, which are critical for studying molecular interactions in biological systems.

Recent breakthroughs in chemical synthesis have also explored the use of 3-(2S)-2-(Fmoc-amino)butanamido-2-hydroxy-2-methylpropanoic acid in click chemistry and other modular assembly strategies. These approaches aim to streamline the production of intricate molecules by exploiting complementary reactivity between functional groups. The compound's Fmoc group has proven particularly advantageous in these contexts, as it can be readily removed under specific conditions to reveal reactive sites for further modification.

In terms of therapeutic applications, this compound has shown promise in the design of targeted drug delivery systems. Its unique structure allows for the incorporation of various functional groups that can enhance drug specificity and reduce off-target effects. For example, researchers have investigated its potential as a carrier for anticancer agents, where its biocompatibility and controlled release properties could significantly improve treatment outcomes.

From an analytical standpoint, the characterization of 3-(2S)-2-(Fmoc-amino)butanamido-2-hydroxy-2-methylpropanoic acid has benefited from advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These techniques have enabled precise determination of its molecular weight, stereochemistry, and dynamic behavior in solution. Such insights are crucial for optimizing synthetic protocols and ensuring product quality in large-scale manufacturing.

Looking ahead, the continued exploration of 3-(2S)-2-(Fmoc-amino)butanamido-2-hydroxy-2-methylpropanoic acid is expected to yield further innovations in chemical biology and drug discovery. Its versatility as both a synthetic intermediate and a functional molecule positions it as a key player in advancing our understanding of complex biochemical processes. As research progresses, this compound will undoubtedly play an increasingly important role in shaping the future of medicinal chemistry.